3,4-diethoxy-N-3-isoxazolylbenzamide

• IUPAC Name: 3,4-diethoxy-N-(1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C14H16N2O4/c1-3-18-11-6-5-10(9-12(11)19-4-2)14(17)15-13-7-8-20-16-13/h5-9H,3-4H2,1-2H3,(H,15,16,17)
• InChI Key: BEMFQWMURMCKRF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=NOC=C2)OCC
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol

Description

3,4-diethoxy-N-3-isoxazolylbenzamide, also known as A-438079, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of isoxazoles and benzamides, and has been found to exhibit promising biological properties.

Mechanism of Action

3,4-diethoxy-N-3-isoxazolylbenzamide acts as a competitive antagonist of the P2X7 receptor. It binds to the receptor and prevents the activation of downstream signaling pathways. This blockade of the receptor has been shown to reduce the release of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. Additionally, it has been found to reduce the activation of microglia and astrocytes, which are involved in neuroinflammation.
Biochemical and Physiological Effects:
The blockade of P2X7 receptors by 3,4-diethoxy-N-3-isoxazolylbenzamide has been shown to have various biochemical and physiological effects. It has been found to reduce the release of pro-inflammatory cytokines, as well as the activation of microglia and astrocytes. Additionally, it has been shown to reduce neuropathic pain and improve cognitive function in animal models of Alzheimer's disease. These effects suggest that 3,4-diethoxy-N-3-isoxazolylbenzamide has potential therapeutic applications in various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 3,4-diethoxy-N-3-isoxazolylbenzamide is its high potency and selectivity for the P2X7 receptor. This allows for precise targeting of the receptor without affecting other purinergic receptors. Additionally, it has been found to have good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, one of the limitations of this compound is its potential toxicity. It has been found to have cytotoxic effects at high concentrations, which may limit its use in vivo.

Future Directions

There are several future directions for the study of 3,4-diethoxy-N-3-isoxazolylbenzamide. One potential direction is the development of more potent and selective P2X7 receptor antagonists. Additionally, the therapeutic potential of this compound in other diseases, such as cancer and autoimmune disorders, should be further explored. Finally, the potential toxicity of this compound should be further investigated to ensure its safety for in vivo use.
Conclusion:
In conclusion, 3,4-diethoxy-N-3-isoxazolylbenzamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. It acts as a potent and selective antagonist of the P2X7 receptor, which is involved in various physiological processes. The blockade of this receptor has been shown to have therapeutic potential in various diseases, including multiple sclerosis, Alzheimer's disease, and chronic pain. While this compound has several advantages, including its potency and selectivity, its potential toxicity should be further investigated. Overall, the study of 3,4-diethoxy-N-3-isoxazolylbenzamide has the potential to lead to the development of novel therapeutics for various diseases.

Scientific Research Applications

3,4-diethoxy-N-3-isoxazolylbenzamide has been extensively studied for its potential therapeutic applications. It has been found to be a potent and selective antagonist of the P2X7 receptor, which is a member of the purinergic receptor family. This receptor is involved in various physiological processes, including inflammation, pain, and neurodegeneration. The blockade of P2X7 receptors by 3,4-diethoxy-N-3-isoxazolylbenzamide has been shown to have therapeutic potential in various diseases, including multiple sclerosis, Alzheimer's disease, and chronic pain.